Cas no 1784302-92-6 (3-(2,2-difluoropropyl)azetidine)

• Product Name: 3-(2,2-difluoropropyl)azetidine
• CAS No: 1784302-92-6
• MF: C₆H₁₁F₂N
• MW: 135.15504860878
• CID: 6297248
• PubChem ID: 105427846
• Update Time: 2025-06-28

3-(2,2-difluoropropyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-difluoropropyl)azetidine
• 1784302-92-6
• EN300-1720333

• Inchi： 1S/C6H11F2N/c1-6(7,8)2-5-3-9-4-5/h5,9H,2-4H2,1H3
• InChI Key： ANQDLTINAQQPFN-UHFFFAOYSA-N
• SMILES： FC(C)(CC1CNC1)F

Computed Properties

• Exact Mass: 135.08595568g/mol
• Monoisotopic Mass: 135.08595568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 99.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 12Ų

Additional information on 3-(2,2-difluoropropyl)azetidine

Introduction to 3-(2,2-difluoropropyl)azetidine (CAS No. 1784302-92-6) and Its Emerging Applications in Chemical Biology

3-(2,2-difluoropropyl)azetidine, identified by the chemical compound code CAS No. 1784302-92-6, is a fluorinated azetidine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural motif—a six-membered heterocyclic ring substituted with a 2,2-difluoropropyl side chain—exhibits distinct chemical and biological properties that make it a valuable scaffold for the development of novel therapeutic agents. The presence of fluorine atoms in its structure not only enhances its metabolic stability but also influences its interactions with biological targets, making it an attractive candidate for medicinal chemistry applications.

The 2,2-difluoropropyl group in 3-(2,2-difluoropropyl)azetidine plays a crucial role in modulating the pharmacokinetic and pharmacodynamic profiles of potential drug candidates. Fluorine substitution is a well-established strategy in drug design, often employed to improve lipophilicity, binding affinity, and resistance to enzymatic degradation. The incorporation of this moiety into azetidine derivatives has been explored for its ability to enhance the bioavailability and target specificity of small-molecule compounds. Recent studies have highlighted the utility of fluorinated azetidines in inhibiting various enzymes and receptors implicated in inflammatory and infectious diseases.

In the realm of medicinal chemistry, 3-(2,2-difluoropropyl)azetidine has been investigated as a precursor for synthesizing bioactive molecules with potential therapeutic relevance. Its azetidine core is a versatile scaffold that can be functionalized to create compounds targeting specific biological pathways. For instance, modifications at the nitrogen atom of the azetidine ring have been shown to influence receptor binding affinity, while alterations at the carbon atoms can modulate metabolic clearance. The CAS No. 1784302-92-6 registry number ensures precise identification and traceability of this compound in research settings, facilitating its use in both academic and industrial laboratories.

Recent advancements in computational chemistry have enabled the rational design of 3-(2,2-difluoropropyl)azetidine derivatives by leveraging molecular modeling techniques. These approaches have helped researchers predict the binding modes of these compounds with target proteins, thereby accelerating the discovery process. Additionally, high-throughput screening (HTS) methodologies have been employed to identify novel analogs of 3-(2,2-difluoropropyl)azetidine with enhanced biological activity. Such combinatorial strategies have led to the identification of promising lead compounds for further optimization.

The structural features of 3-(2,2-difluoropropyl)azetidine also make it an interesting candidate for studying fluorine effects on molecular interactions. Fluorine atoms can participate in various non-covalent interactions, including hydrogen bonding and van der Waals forces, which can significantly impact the binding affinity and selectivity of drug candidates. By systematically varying the fluorine substitution pattern on the azetidine ring, researchers can dissect the role of fluorine in modulating bioactivity. This has implications not only for drug design but also for understanding fundamental principles of molecular recognition.

In conclusion,3-(2,2-difluoropropyl)azetidine (CAS No. 1784302-92-6) represents a fascinating compound with diverse potential applications in chemical biology and pharmaceutical research. Its unique structural features and biological properties position it as a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new insights into fluorinated heterocycles,3-(2,2-difluoropropyl)azetidine is likely to remain at the forefront of drug discovery efforts aimed at addressing unmet medical needs.